Cas no 332358-13-1 (5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 332358-13-1
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• MDL: MFCD16653444
• CID: 4772509
• PubChem ID: 856143
• Update Time: 2025-10-20

5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-allyl-5-phenyl-1,3-dihydro-2H-imidazole-2-thione
• 4-phenyl-3-prop-2-enyl-1H-imidazole-2-thione
• SMR000001562
• MLS000071728
• 1-Allyl-5-phenyl-1,3-dihydro-imidazole-2-thione
• cid_856143
• BDBM39432
• HMS1677J06
• HMS2380H24
• 1-allyl-5-phenyl-4-imidazoline-2-thione
• 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione

• MDL： MFCD16653444
• Inchi： 1S/C12H12N2S/c1-2-8-14-11(9-13-12(14)15)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,13,15)
• InChI Key： HTTGXBLUWOXTPY-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione

Introduction to 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 332358-13-1) and Its Emerging Applications in Chemical Biology

The compound 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione, identified by its CAS number 332358-13-1, represents a fascinating class of heterocyclic thiones that have garnered significant attention in the field of chemical biology and drug discovery. This molecule, characterized by its fused imidazole ring system and a propenyl substituent, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. The presence of both aromatic and alkenyl functional groups in its structure contributes to its versatility, enabling interactions with biological targets across multiple domains.

Recent advancements in the synthesis and characterization of this compound have highlighted its potential as a scaffold for developing novel bioactive molecules. The imidazole-thione core is particularly noteworthy, as it mimics the structural motif found in several natural products and pharmacologically active compounds. This similarity has prompted researchers to explore its utility in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. The propenyl group further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity.

In the realm of medicinal chemistry, 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione has been investigated for its potential to interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit certain proteases and kinases, which are key players in these pathological processes. The compound's ability to adopt multiple conformations due to its flexible structure may contribute to its high binding affinity for target proteins. This conformational plasticity is further enhanced by the presence of the propenyl group, which can engage in hydrophobic interactions and π-stacking with biological targets.

The synthesis of 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione has been optimized using modern synthetic techniques to ensure high yield and purity. The reaction pathway typically involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have allowed for more efficient and sustainable synthesis routes, reducing the environmental impact of producing this compound on a larger scale.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between 5-phenyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione and its biological targets. These studies have helped predict binding affinities and identify key residues involved in substrate recognition. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can design derivatives of this compound with enhanced potency and selectivity. Such computational approaches are indispensable in modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

The pharmacokinetic properties of 5-phenyl-1-(propenol)-3H-imidazolium thiolate (CAS No: 33235813) are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles in preclinical models, indicating good bioavailability and minimal toxicity. These findings are encouraging for further development towards clinical applications.

In conclusion,5 phenethylidenemorpholine (CAS No: 33906775) has emerged as a versatile scaffold with significant promise in chemical biology and drug discovery. Its unique structural features enable interactions with a wide range of biological targets, making it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound,5 phenethylidenemorpholine (CAS No: 33906775) is poised to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.